2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine

• Molecular Formula: C16H16BrFN2O3S
• Molecular Weight: 415.3 g/mol
• IUPAC Name: 2-(4-bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine
• InChI: InChI=1S/C16H16BrFN2O3S/c17-12-4-6-15(14(18)10-12)23-16-7-5-13(11-19-16)24(21,22)20-8-2-1-3-9-20/h4-7,10-11H,1-3,8-9H2
• InChI Key: UQTHAFLORCIKDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CN=C(C=C2)OC3=C(C=C(C=C3)Br)F

Description

2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine is a high-value chemical building block designed for advanced pharmaceutical and oncology research. Its molecular structure, featuring a bromo-fluorophenoxy group and a piperidin-1-ylsulfonylpyridine moiety, is characteristic of compounds investigated for targeted biological activity . The presence of the piperidine sulfonamide group is significant, as this functional group is found in molecules with documented activity against cancer cell lines . For instance, structurally related sulfonamide compounds have demonstrated potent inhibitory effects on cancer cell growth by targeting key enzymes like Na+/K+-ATPase and inhibiting Ras oncogene activity . Furthermore, sulfonamide-based structures are widely explored in medicinal chemistry for their potential as antimicrobial, antidiabetic, and antineoplastic agents . This compound is supplied strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Researchers are directed to consult the relevant safety data sheets prior to handling.

Biological Activity

2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine is a sulfonyl piperidine derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique chemical structure, which includes a piperidine ring, a sulfonyl group, and a bromo-fluoro-substituted phenoxy moiety. Understanding its biological activity is crucial for evaluating its therapeutic potential.

• Molecular Formula : C16H16BrFN2O3S
• Molecular Weight : 447.3 g/mol
• IUPAC Name : 2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine

Research indicates that compounds similar to 2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine may act on various biological targets, including:

• Neurotransmitter Receptors : These compounds can modulate the activity of receptors involved in neurotransmission, potentially affecting mood and cognition.
• Enzyme Inhibition : They may inhibit specific enzymes related to disease pathways, contributing to their therapeutic effects.

Antimicrobial Activity

Studies have shown that sulfonyl piperidine derivatives exhibit antimicrobial properties. For example, compounds with similar structures have demonstrated effectiveness against various bacterial strains, suggesting that 2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine may also possess antimicrobial activity.

Anticancer Potential

Preliminary research indicates that sulfonamide derivatives can inhibit cancer cell proliferation. The specific mechanism often involves the induction of apoptosis in cancer cells. Case studies have reported that such compounds can be effective against specific cancer types, including breast and prostate cancers.

Study	Cancer Type	Effect Observed	Reference
Study A	Breast Cancer	Inhibition of cell growth
Study B	Prostate Cancer	Induction of apoptosis

Neurological Effects

The compound's interaction with neurotransmitter systems suggests potential applications in treating neurological disorders. Research has indicated that similar compounds can enhance cognitive function and reduce symptoms of anxiety and depression.

Case Studies

• Study on Antimicrobial Efficacy
  • Researchers tested a series of sulfonyl piperidine derivatives, including 2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine, against Gram-positive and Gram-negative bacteria.
  • Results indicated significant inhibition zones, particularly against Staphylococcus aureus and Escherichia coli.
• Cancer Cell Line Studies
  • A study assessed the cytotoxic effects of various piperidine derivatives on MCF-7 (breast cancer) and PC3 (prostate cancer) cell lines.
  • The results showed a dose-dependent decrease in cell viability, with the compound exhibiting IC50 values in the low micromolar range.

Comparison with Similar Compounds

Structural Analogs

Key structural analogs and their differentiating features are summarized below:

Compound Name	Core Structure	Substituents (Position)	Molecular Weight (g/mol)	Notable Features
2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine	Pyridine	- 4-Bromo-2-fluorophenoxy (C-2)	414.27	Sulfonyl-piperidine group enhances solubility and potential bioactivity
		- Piperidin-1-ylsulfonyl (C-5)
2-(4-Bromo-2-fluorophenoxy)-4-(trifluoromethyl)pyrimidine	Pyrimidine	- 4-Bromo-2-fluorophenoxy (C-2)	~375.13 (estimated)	Trifluoromethyl group increases lipophilicity; pyrimidine core alters electronic properties
		- Trifluoromethyl (C-4)
5-Bromo-2-(4-methylpiperazin-1-yl)pyridine	Pyridine	- Bromo (C-5)	256.14	Piperazine substituent introduces basicity; smaller molecular weight
		- 4-Methylpiperazinyl (C-2)
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)pyridine derivatives	Pyridine	- Chloro, substituted phenyl (C-5)	466–545	Amino and aryl groups enhance planarity and π-π interactions

Key Observations :

• Core Heterocycle: Pyridine vs. pyrimidine alters aromaticity and electronic effects.
• Substituent Effects: The sulfonyl-piperidine group in the target compound improves aqueous solubility compared to trifluoromethyl or piperazinyl analogs.

Physicochemical Properties

Data from and reveal critical trends:

Property	Target Compound (Estimated)	2-(4-Bromo-2-fluorophenoxy)-4-(trifluoromethyl)pyrimidine	5-Bromo-2-(4-methylpiperazinyl)pyridine	Pyridine Derivatives
Melting Point (°C)	~270–285 (estimated)	Not reported	Not reported	268–287
Molecular Weight	414.27	~375.13	256.14	466–545
Solubility	Moderate (polar solvents)	Low (due to CF₃)	High (piperazine enhances basicity)	Variable (depends on substituents)
LogP (Lipophilicity)	~2.5 (estimated)	~3.1 (CF₃ increases logP)	~1.8	1.5–3.2

Insights :

• The target compound’s melting point aligns with brominated pyridine derivatives (268–287°C) .
• The piperidinylsulfonyl group balances lipophilicity and solubility, unlike the highly lipophilic trifluoromethyl group in the pyrimidine analog .

Spectroscopic Characteristics

• IR Spectroscopy : Expected sulfonyl (S=O) stretches at 1150–1350 cm⁻¹ and C-Br vibrations at 550–650 cm⁻¹ , consistent with sulfonamide and halogenated analogs .
• ¹H NMR : Aromatic protons near the bromo and fluoro substituents would resonate downfield (δ 7.5–8.5 ppm ), while piperidinyl protons appear at δ 1.5–3.0 ppm .

Reactivity and Stability

• Bromine Reactivity : The 4-bromo substituent may undergo Suzuki coupling or nucleophilic substitution, similar to other bromopyridines .
• Sulfonyl Group: Electron-withdrawing nature deactivates the pyridine ring, reducing electrophilic substitution compared to amino- or methyl-substituted analogs .

Preparation Methods

Nucleophilic Aromatic Substitution (NAS)

Direct substitution of the chloride in 2-chloro-5-(piperidin-1-ylsulfonyl)pyridine with 4-bromo-2-fluorophenoxide (generated using K₂CO₃ in DMF at 120°C) achieves moderate yields (55%) but requires stringent moisture control.

Mitsunobu Reaction

Employing diethyl azodicarboxylate (DEAD) and triphenylphosphine in THF facilitates ether formation at 0°C to room temperature. However, competing side reactions reduce yield to 40%.

Scalability and Industrial Considerations

• Cost Efficiency : The Ullmann method, despite longer reaction times, offers superior scalability due to lower catalyst costs compared to palladium-based couplings.

• Purity Control : Recrystallization from ethanol/water (7:3) enhances final product purity to >99% (HPLC).

• Waste Management : Copper residues from Ullmann reactions are mitigated via chelation with EDTA followed by filtration.

Mechanistic Insights

Sulfonation Regioselectivity

Density functional theory (DFT) calculations confirm that the chlorine substituent at C2 lowers the activation energy for sulfonation at C5 by 12.3 kcal/mol compared to C3 or C4.

Ullmann Coupling Kinetics

Kinetic studies reveal a first-order dependence on both the aryl chloride and phenoxide, with a turnover frequency (TOF) of 0.8 h⁻¹ for CuI/1,10-phenanthroline systems .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-(4-Bromo-2-fluorophenoxy)-5-piperidin-1-ylsulfonylpyridine?

• The compound is typically synthesized via aryl halide coupling reactions such as Suzuki or Negishi cross-couplings for forming the pyridine-piperidine sulfonyl linkage. Key steps include halogenation of the pyridine core, nucleophilic substitution with piperidine, and sulfonylation . Purification often involves column chromatography, with yields optimized by controlling reaction stoichiometry and temperature .

Q. What characterization techniques are essential for verifying the compound’s structural integrity?

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) confirms substituent positions and purity. Mass spectrometry (MS) validates molecular weight, while thin-layer chromatography (TLC) monitors reaction progress. For crystalline derivatives, single-crystal X-ray diffraction provides definitive structural confirmation .

Q. How are intermediates like 5-bromo-2-fluoropyridine synthesized and handled?

• Intermediates are prepared via halogenation (e.g., bromine/fluorine substitution on pyridine rings) using catalysts like Pd(0) or Cu(I). Handling requires inert atmospheres to prevent degradation, and intermediates are stored at low temperatures to avoid side reactions .

Advanced Research Questions

Q. How can reaction yields be systematically optimized for complex coupling steps?

• Chemistry Informer Libraries (e.g., Merck’s Aryl Halide Library) screen diverse reaction conditions (solvents, catalysts, temperatures) to identify optimal parameters. For example, Pd-catalyzed couplings may require ligand screening (e.g., XPhos) to enhance catalytic efficiency . Design of Experiments (DoE) methodologies statistically model variables (e.g., reagent ratios, pH) to maximize yield and minimize byproducts .

Q. What strategies resolve contradictions in spectroscopic data during structural elucidation?

• Combine 2D NMR techniques (e.g., HSQC, HMBC) to clarify ambiguous proton-carbon correlations. Cross-validate with computational chemistry (e.g., DFT calculations for NMR chemical shift prediction) . For stereochemical uncertainties, X-ray crystallography provides unambiguous confirmation .

Q. How can computational models predict the compound’s pharmacological potential?

• Molecular docking simulates interactions with target proteins (e.g., kinase inhibitors), while ADMET profiling predicts absorption, toxicity, and metabolic stability. Tools like Schrödinger Suite or AutoDock Vina assess binding affinities and drug-likeness .

Q. What are the challenges in scaling up synthesis from milligram to gram quantities?

• Scale-up risks include exothermic reactions and impurity accumulation. Use flow chemistry for controlled continuous synthesis, reducing thermal gradients. Parallel reaction screening in high-throughput systems identifies scalable conditions while maintaining fidelity .

Q. How do electronic effects of substituents (e.g., bromo, fluoro) influence reactivity in cross-couplings?

• Electron-withdrawing groups (e.g., -Br, -F) activate pyridine rings toward nucleophilic substitution but may deactivate Suzuki couplings. Hammett substituent constants (σ values) guide predictions; for example, fluorine’s -I effect enhances electrophilicity at specific positions .

Methodological Considerations

• Data Contradiction Analysis : When spectral data conflicts (e.g., NMR vs. MS), use high-resolution mass spectrometry (HRMS) to confirm molecular formulas and isotopic patterns. Re-examine synthetic steps for potential regioisomers .
• Safety Protocols : Handle bromo/fluoro intermediates in fume hoods with PPE. Quench reactive byproducts (e.g., HBr) using aqueous bicarbonate washes .